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Compound of Interest

Compound Name: Diallyl phthalate-d4

Cat. No.: B12392886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Diallyl Phthalate-d4 (DAP-d4), a deuterated isotopologue of Diallyl Phthalate

(DAP). This document is intended to serve as a valuable resource for researchers, scientists,

and professionals in drug development and related fields who utilize labeled compounds for

analytical and metabolic studies.

Introduction
Diallyl Phthalate-d4 is a stable isotope-labeled version of Diallyl Phthalate, where four

hydrogen atoms on the phenyl ring have been replaced with deuterium. This isotopic

substitution makes it an ideal internal standard for quantitative analysis by mass spectrometry

(GC-MS or LC-MS) and nuclear magnetic resonance (NMR) spectroscopy. Its use allows for

accurate quantification of the non-deuterated analogue in various matrices by correcting for

analyte loss during sample preparation and instrumental analysis.

Chemical and Physical Properties
The chemical and physical properties of Diallyl Phthalate-d4 are summarized in the tables

below. Data for the non-deuterated Diallyl Phthalate are also provided for comparison.
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Property Diallyl Phthalate-d4 Diallyl Phthalate

Chemical Name Diallyl Phthalate-3,4,5,6-d4 Diallyl Phthalate

Synonyms Phthalic Acid Diallyl Ester-d4 DAP, Allyl phthalate

CAS Number 2514944-45-5[1][2] 131-17-9[3][4][5]

Molecular Formula C₁₄D₄H₁₀O₄ C₁₄H₁₄O₄

Molecular Weight 250.29 g/mol 246.26 g/mol

Isotopic Enrichment 99 atom % D N/A

Physical Properties
Property Value (Diallyl Phthalate)

Appearance Clear, colorless to light yellow liquid

Melting Point -70 °C

Boiling Point 165-167 °C at 5 mmHg

Density 1.121 g/mL at 25 °C

Refractive Index n20/D 1.519

Solubility
Soluble in most organic solvents; insoluble in

water.

Vapor Pressure 2.3 mmHg at 150 °C

Flash Point 166 °C (closed cup)

Autoignition Temperature 725 °F

Synthesis
The synthesis of Diallyl Phthalate-d4 typically involves the esterification of deuterated phthalic

anhydride with allyl alcohol. While a specific detailed protocol for the deuterated version is not

readily available in the cited literature, the general synthesis for Diallyl Phthalate can be

adapted.
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General Synthesis of Diallyl Phthalate
Diallyl Phthalate is commercially produced by the reaction of phthalic anhydride with allyl

alcohol. This reaction is an esterification process, often catalyzed by an acid.

A plausible synthetic route for Diallyl Phthalate-d4 would involve the use of Phthalic

Anhydride-d4 as a starting material, reacting with two equivalents of allyl alcohol.
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Phthalic Anhydride-d4

EsterificationAllyl Alcohol (2 eq.)

Acid Catalyst

Purification
(e.g., Distillation) Diallyl Phthalate-d4
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Sample Preparation

GC-MS Analysis

Data Processing

Sample Matrix

Spike with DAP-d4
(Internal Standard)

Solvent Extraction

Concentration

Injection into GC

Chromatographic Separation

Electron Ionization

Mass Detection (SIM)

Quantification
(Ratio of DAP to DAP-d4)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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